molecular formula C9H11NO6 B8334371 2-Hydroxy-1-nitro-3,4,5-trimethoxybenzene

2-Hydroxy-1-nitro-3,4,5-trimethoxybenzene

Cat. No.: B8334371
M. Wt: 229.19 g/mol
InChI Key: LPINJRDUKQKHKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydroxy-1-nitro-3,4,5-trimethoxybenzene is a useful research compound. Its molecular formula is C9H11NO6 and its molecular weight is 229.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11NO6

Molecular Weight

229.19 g/mol

IUPAC Name

2,3,4-trimethoxy-6-nitrophenol

InChI

InChI=1S/C9H11NO6/c1-14-6-4-5(10(12)13)7(11)9(16-3)8(6)15-2/h4,11H,1-3H3

InChI Key

LPINJRDUKQKHKZ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=C(C(=C1)[N+](=O)[O-])O)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-nitro-4,5,6-trimethoxybenzaldehyde (19.3 g, 0.08 mol) and m-chloroperbenzoic acid (20.7 g, 0.12 mol) in chloroform (350 ml) was heated under reflux for 5 hours. After cooling, the reaction mixture was washed with 10% sodium bicarbonate solution and water. The solvent was removed by evaporation in vacuo and the residue was then treated with a mixture of 10% potassium hydroxide solution (potassium hydroxide 5.0 g, 0.088 mol in 50 ml of water) and methanol (150 ml) at room temperature under nitrogen. The solvent was removed in vacuo and the solid residue was dissolved in water (300 ml) and then acidified with 6N hydrochloric acid. The precipitated product was collected by filtration, washed well with water and dried to give (after recrystallization from 2-propanol) 13.1 g of 2-hydroxy-1-nitro-3,4,5-trimethoxybenzene, mp 72-73° C. 1H-NMR (CDCl3): δ3.87, 3.94, and 4.08 (each 3H, s, 3 ×OMe), 7.32 (1H, s, H-6), 10.78 (1H, exchangeable, OH). Analyses: Calculated for C9H11NO6 : C, 47.16; H, 4.84; N, 6.11. Found: C, 47.11; H, 5.00; N, 6.17.
Quantity
19.3 g
Type
reactant
Reaction Step One
Quantity
20.7 g
Type
reactant
Reaction Step One
Quantity
350 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
reactant
Reaction Step Two

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